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Compound of Interest

Compound Name: Chk2-IN-1

Cat. No.: B1680855 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of Chk2-IN-1, a potent and selective checkpoint kinase 2

(Chk2) inhibitor. This document provides immediate, essential safety protocols, operational

procedures, and disposal plans to ensure the well-being of laboratory personnel and the

integrity of research.

Quantitative Data Summary
While specific toxicological data such as LD50 and exposure limits for Chk2-IN-1 are not

readily available in public literature, the following table summarizes its known physical and

chemical properties. It is imperative to handle this compound with the caution appropriate for a

potent, biologically active small molecule of unknown long-term toxicity.
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Property Value Source

Molecular Formula C₁₅H₁₃N₅O₂ [1]

Molecular Weight 295.30 g/mol [1]

CAS Number 724708-21-8 [2]

Appearance Solid powder [3]

Solubility Soluble in DMSO [2]

IC50 (Chk2) 13.5 nM [1]

IC50 (Chk1) 220.4 nM [1]

Storage Temperature -20°C to -80°C [2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Chk2-IN-1 to

prevent skin and respiratory exposure.

Standard Laboratory Attire:
Lab Coat: A full-length, buttoned lab coat made of a fluid-resistant material.

Closed-toe Shoes: Footwear that completely covers the feet.

Essential PPE for Handling Chk2-IN-1:
Gloves: Nitrile gloves are required. Double-gloving is strongly recommended, especially

when handling the pure compound or concentrated solutions.[4] Change gloves immediately

if they become contaminated.

Eye Protection: ANSI-approved safety glasses with side shields are the minimum

requirement.[5] For procedures with a risk of splashing, chemical splash goggles are

necessary.[6]

Face Shield: When there is a significant risk of splashes or aerosol generation, a face shield

should be worn in conjunction with safety glasses or goggles.[5][6]
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Respiratory Protection: For procedures that may generate dust or aerosols (e.g., weighing,

preparing stock solutions from powder), a NIOSH-approved N95 respirator or higher is

required.[7] All work with the solid compound should be performed in a certified chemical

fume hood.

Experimental Protocols: Handling and Preparation
of Solutions
The following is a general protocol for the safe handling and preparation of a stock solution of

Chk2-IN-1. This should be adapted to specific experimental needs while adhering to the safety

principles outlined.

Objective: To prepare a 10 mM stock solution of Chk2-IN-1 in DMSO.

Materials:

Chk2-IN-1 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered tips

Analytical balance

Vortex mixer

Procedure:

Preparation: Don all required PPE as specified in Section 2. Perform all manipulations of the

solid compound within a certified chemical fume hood.

Weighing: Tare a clean, empty microcentrifuge tube on the analytical balance. Carefully

weigh the desired amount of Chk2-IN-1 powder into the tube. Record the exact weight.
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Solvent Addition: Based on the recorded weight and the molecular weight of Chk2-IN-1
(295.30 g/mol ), calculate the volume of DMSO required to achieve a 10 mM concentration.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube

containing the Chk2-IN-1 powder.

Dissolution: Cap the tube securely. Vortex the solution until the solid is completely dissolved.

Gentle warming in a water bath (not to exceed 37°C) may be used to aid dissolution if

necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation. Store the aliquots at -20°C or -80°C, protected from light.

Operational and Disposal Plans
General Handling and Storage

Always handle Chk2-IN-1 in a designated area, such as a chemical fume hood, to minimize

the risk of inhalation and contamination of the general laboratory space.

Avoid contact with skin and eyes.

Keep containers of Chk2-IN-1 tightly closed when not in use.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.[3]

Spill Response
In the event of a spill, follow these procedures:

Small Spills (Solid):

Alert others in the immediate area.

Wearing appropriate PPE, gently cover the spill with absorbent paper towels to avoid

raising dust.

Wet the paper towels with a suitable solvent (e.g., 70% ethanol) to dampen the powder.
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Carefully wipe up the material, working from the outside of the spill inwards.

Place all contaminated materials into a sealed bag for hazardous waste disposal.

Decontaminate the spill area with a suitable laboratory detergent and then wipe with 70%

ethanol.

Small Spills (Liquid Solution):

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with absorbent material (e.g., absorbent pads or

granules).

Once the liquid is absorbed, carefully collect the contaminated material using a scoop or

forceps.

Place all contaminated materials into a sealed bag for hazardous waste disposal.

Decontaminate the spill area with a suitable laboratory detergent and then wipe with 70%

ethanol.

Large Spills:

Evacuate the immediate area.

Alert your laboratory supervisor and institutional safety office immediately.

Prevent others from entering the area.

Follow the instructions of the emergency response personnel.

Disposal
All waste materials contaminated with Chk2-IN-1, including empty containers, used gloves,

absorbent materials, and contaminated labware, must be disposed of as hazardous chemical

waste.
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Follow all institutional, local, and national regulations for hazardous waste disposal. Do not

dispose of Chk2-IN-1 down the drain or in the regular trash.[8]

Mandatory Visualizations
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Caption: Standard operational workflow for handling Chk2-IN-1.
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Caption: Emergency response plan for an accidental spill of Chk2-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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